4-Hydroxy-3-(methylamino)benzaldehyde

• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: 4-hydroxy-3-(methylamino)benzaldehyde
• InChI: InChI=1S/C8H9NO2/c1-9-7-4-6(5-10)2-3-8(7)11/h2-5,9,11H,1H3
• InChI Key: QQNHOQKCRMNKHA-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=C1)C=O)O

Description

4-Hydroxy-3-(methylamino)benzaldehyde is a substituted benzaldehyde derivative featuring a hydroxyl group at the 4-position and a methylamino group at the 3-position of the aromatic ring. This compound is structurally distinct due to the presence of the methylamino (–NHCH₃) moiety, which confers unique electronic and steric properties. The methylamino group enhances hydrogen-bonding capacity and basicity compared to other substituents, influencing solubility, reactivity, and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

4-Hydroxy-3-(methylamino)benzaldehyde can be synthesized through several methods. One common approach involves the reaction of 4-hydroxybenzaldehyde with methylamine under controlled conditions. The reaction typically requires a solvent such as ethanol and may be catalyzed by an acid or base to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 4-hydroxy-3-(methylamino)benzaldehyde may involve large-scale batch or continuous processes. The reaction conditions are optimized to maximize yield and purity, often involving precise control of temperature, pressure, and reaction time. The product is then purified through techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

4-Hydroxy-3-(methylamino)benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The hydroxyl and methylamino groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents such as halogens or alkylating agents can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed

Oxidation: 4-Hydroxy-3-(methylamino)benzoic acid.

Reduction: 4-Hydroxy-3-(methylamino)benzyl alcohol.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-Hydroxy-3-(methylamino)benzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme interactions and metabolic pathways.

Industry: Used in the production of dyes, fragrances, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-hydroxy-3-(methylamino)benzaldehyde involves its interaction with specific molecular targets. The hydroxyl and methylamino groups can form hydrogen bonds and other interactions with enzymes or receptors, influencing their activity. The aldehyde group can undergo reactions that modify the compound’s structure, further affecting its biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitution Patterns and Functional Group Effects

A. 4-Hydroxy-3-methoxybenzaldehyde (Vanillin)

• Structure : 4-hydroxy-3-methoxy substitution.
• Key Differences: Methoxy (–OCH₃) vs. methylamino (–NHCH₃).
• Properties: Methoxy is electron-donating, reducing ring electrophilicity. Vanillin exhibits antioxidant and flavoring properties but lacks the basicity of methylamino derivatives. Applications: Widely used in food and fragrance industries .

B. 4-Hydroxy-3-(3-methylbut-2-enyl)benzaldehyde

• Structure : Prenyl (3-methylbut-2-enyl) group at the 3-position.
• Key Differences: Bulky prenyl substituent vs. smaller methylamino group.
• Properties :
  • Prenyl enhances lipophilicity, improving membrane permeability.
  • Isolated from marine fungi (e.g., Aspergillus terreus), this compound shows anti-inflammatory activity by suppressing MAPK signaling but lacks cytotoxicity toward tumor cells .
  • Applications : Investigated for anti-inflammatory drug development .

C. 4-Hydroxy-3-((3-nitrophenyl)diazenyl)benzaldehyde

• Structure : Azo (–N=N–) linkage to a nitro-substituted phenyl group.
• Key Differences : Azo functionality introduces strong chromophoric properties.
• Properties :
  • Exhibits solvatochromism (color shifts with solvent polarity) due to π-conjugation.
  • Used in dye synthesis and pH-sensitive sensors .

D. 4-Hydroxy-3-(trifluoromethyl)benzaldehyde

• Structure : Trifluoromethyl (–CF₃) at the 3-position.
• Key Differences : Strong electron-withdrawing –CF₃ vs. electron-donating –NHCH₃.
• Properties :
  –CF₃ increases metabolic stability and acidity (pKa ~8–9 for –OH).
  • Marketed for pharmaceutical intermediates due to fluorine’s bioactivity-enhancing effects .

Physicochemical Properties

Compound	Substituent	Molecular Formula	Key Properties
4-Hydroxy-3-(methylamino)benzaldehyde	–NHCH₃, –OH	C₈H₉NO₂	High polarity, basic (pKa ~9–10 for –NH), hydrogen-bond donor
Vanillin	–OCH₃, –OH	C₈H₈O₃	Moderate polarity, neutral, antioxidant
4-Hydroxy-3-prenylbenzaldehyde	Prenyl, –OH	C₁₂H₁₄O₂	Lipophilic, anti-inflammatory
4-Hydroxy-3-trifluoromethylbenzaldehyde	–CF₃, –OH	C₈H₅F₃O₂	High acidity, metabolic stability